Cas no 53467-20-2 (2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide)

• Product name: 2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide
• CAS No: 53467-20-2
• MF: C₂₉H₂₉N₃O₄
• MW: 483.558267354965
• CID: 938600
• PubChem ID: 298062

2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide
• 5-[(2,4-dimethyl-5,8-dioxoquinolin-6-yl)amino]-N,N-diethyl-2-phenylmethoxybenzamide
• AC1L6SKN
• Benzamide,8-dihydro-2,4-dimethyl-5,8-dioxo-6- quinolinyl)amino]-N,N-diethyl-2-(phenylmethoxy)-
• NSC169728
• NSC-169728
• 53467-20-2
• DTXSID80305207

• Inchi： InChI=1S/C29H29N3O4/c1-5-32(6-2)29(35)22-15-21(12-13-25(22)36-17-20-10-8-7-9-11-20)31-23-16-24(33)27-26(28(23)34)18(3)14-19(4)30-27/h7-16,31H,5-6,17H2,1-4H3
• InChI Key： IRBBBTPQRKIOPV-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=O)C1=C(C=CC(=C1)NC2=CC(=O)C3=C(C2=O)C(=CC(=N3)C)C)OCC4=CC=CC=C4

Computed Properties

• Exact Mass: 483.21597
• Monoisotopic Mass: 483.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.6
• LogP: 5.20740